3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine dihydrochloride

• Molecular Formula: C10H19Cl2N3
• Molecular Weight: 252.18 g/mol
• SMILES: CC1=CC(=NN1C2CCCNC2)C.Cl.Cl
• InChI: InChI=1S/C10H17N3.2ClH/c1-8-6-9(2)13(12-8)10-4-3-5-11-7-10;;/h6,10-11H,3-5,7H2,1-2H3;2*1H
• InChIKey: WKVJDLBKGATBQO-UHFFFAOYSA-N

3-(3,5-Dimethyl-1H-pyrazol-1-yl)piperidine Dihydrochloride: Regiochemically Defined Building Block

3-(3,5-Dimethyl-1H-pyrazol-1-yl)piperidine dihydrochloride (CAS freebase: 1250773-31-9) is a heterocyclic organic compound consisting of a piperidine ring N-substituted at the 3-position with a 3,5-dimethylpyrazole moiety, formulated as the dihydrochloride salt [1]. The free base has a molecular formula of C₁₀H₁₇N₃ and a molecular weight of 179.26 g·mol⁻¹ [1]. As a member of the broader pyrazolylpiperidine class—a scaffold recognized as a privileged pharmacophore in modern medicinal chemistry [2]—this compound serves primarily as a versatile small-molecule scaffold and building block for library synthesis and lead optimization campaigns . Its specific 3-substitution pattern and 3,5-dimethyl decoration on the pyrazole ring confer a distinct steric and electronic profile that differentiates it from its 2- and 4-regioisomeric analogs, directly influencing its utility as a synthetic intermediate and its potential biological target engagement.

3-Substituted pyrazolylpiperidine scaffold for regiochemically defined SAR

Dihydrochloride salt form enhances aqueous solubility and automated handling

Privileged pharmacophore with class-level GPCR and ion channel engagement

• [1] Chembase.cn. 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine. Product No. EN300-71196, Chembase ID: 271419. CAS: 1250773-31-9. Molecular Formula: C₁₀H₁₇N₃, MW: 179.26, Purity: 95%, logP: 0.926. View Source
• [2] Cox BD, Prosser AR, Sun Y, Li Z, Lee S, Huang MB, et al. Pyrazolo-Piperidines Exhibit Dual Inhibition of CCR5/CXCR4 HIV Entry and Reverse Transcriptase. ACS Med Chem Lett. 2015;6(7):753–757. DOI: 10.1021/acsmedchemlett.5b00036. View Source

Why Regioisomeric Analogs Cannot Substitute 3-(3,5-Dimethyl-1H-pyrazol-1-yl)piperidine

The attachment position of the pyrazole ring onto the piperidine scaffold is not a trivial structural variation; it fundamentally alters the three-dimensional vector of the basic piperidine nitrogen, the conformational preferences of the saturated ring, and consequently the compound's physicochemical properties and potential for target engagement [1]. Prior structure–activity relationship (SAR) studies on pyrazolylpiperidine-based CCR5 antagonists have explicitly demonstrated that optimal biological activity depends on the precise placement of the heterocycle nitrogen atom relative to the piperidine attachment point [2]. The 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine scaffold occupies a unique steric and electronic space—evidenced by a measured logP of 0.926 [3], which is intermediate between that of the 4-regioisomer (logP 0.376–1.424) and the 2-regioisomer (logP 1.545 for the methyl-linked analog) [4]. This divergence in lipophilicity translates into distinct solubility, membrane permeability, and protein-binding profiles that render simple substitution scientifically unsound for any application where these parameters influence experimental outcomes. Furthermore, the dihydrochloride salt form provides enhanced aqueous solubility and handling characteristics compared to the free base, a critical consideration for biological assay preparation and high-throughput screening workflows.

Regioisomeric switch

2- or 4-substituted analogs alter the piperidine nitrogen vector and lipophilicity, potentially shifting target engagement profiles

Salt form substitution

Free base may reduce aqueous solubility and complicate automated liquid handling compared to dihydrochloride

• [1] Shevchuk NV, Liubchak K, Nazarenko KG, Yurchenko AA, Volochnyuk DM, Grygorenko OO, Tolmachev AA. A Convenient Synthesis of (1H-Azol-1-yl)piperidines. Synthesis (Stuttgart). 2012;Heft 13:2041–2048. ISSN: 0039-7881. View Source
• [2] Siciliano SJ, et al. Antagonists of human CCR5 receptor containing 4-(pyrazolyl)piperidine side chains. Part 1: Discovery and SAR study of 4-pyrazolylpiperidine side chains. Bioorg Med Chem Lett. 2004;14:935–939. View Source
• [3] Chembase.cn. 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine. Hydrophobicity (logP): 0.926. Chembase ID: 271419. View Source
• [4] Chembase.cn. 2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine. Hydrophobicity (logP): 1.545. Chembase ID: 271397. View Source

Evidence Differentiating 3-(3,5-Dimethyl-1H-pyrazol-1-yl)piperidine from Analogs

Regiochemistry-Dependent Lipophilicity Profiling

The measured logP value of 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine is 0.926 [1]. This places the compound in a distinct lipophilicity window compared to its closest regioisomeric analogs. The 4-substituted isomer 4-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine exhibits a logP of 0.376 (as reported by Fluorochem) or 1.424 (Chemscene computational estimate) , while the 2-substituted methyl-linked analog 2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine has a substantially higher logP of 1.545 [2]. The target compound thus occupies an intermediate logP space, which is critical for applications where balanced hydrophilicity–lipophilicity is required—for instance, in central nervous system drug design where logP values between 1 and 3 are typically associated with optimal brain penetration, or in solubility-limited assay formats where excessively lipophilic compounds precipitate.

Lipophilicity (logP)

Reported

Target logP 0.926 vs. 4-isomer 0.376–1.424, 2-methyl analog 1.545

logP difference may alter assay solubility and non-specific binding

Vendor-reported data; inter-source variability noted for 4-isomer

Evidence Dimension	Lipophilicity (logP) – experimental vendor data
Target Compound Data	logP = 0.926 (3-substituted piperidine, Chembase)
Comparator Or Baseline	logP = 0.376 (4-substituted, Fluorochem); logP = 1.545 (2-substituted methyl-linked analog, Chembase)
Quantified Difference	ΔlogP(3- vs 4-isomer) = +0.55 log units; ΔlogP(3- vs 2-methyl-isomer) = –0.619 log units
Conditions	Vendor-reported experimental logP data; measurement methods not specified by vendors; inter-source variability noted for 4-isomer (logP 0.376 vs 1.424)

Why This Matters

A logP difference of >0.5 log units translates to a >3-fold difference in partition coefficient, which can significantly alter compound behavior in aqueous biological assay systems, affecting apparent potency, non-specific binding, and solubility—key considerations for procurement decisions in screening campaigns.

• [1] Chembase.cn. 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine. Hydrophobicity (logP): 0.926. Chembase ID: 271419. View Source
• [2] Chembase.cn. 2-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]piperidine. Hydrophobicity (logP): 1.545. Chembase ID: 271397. View Source

Synthetic Accessibility and High Purity Profile

The compound is accessible via the general method described by Shevchuk et al. (2012), which provides a convenient two-step synthesis of 3- and 4-(1H-azol-1-yl)piperidines via N-arylation of pyrazoles with 3-bromopyridine followed by pyridine ring reduction [1]. This established synthetic route enables reliable production of the 3-substituted regioisomer, as evidenced by its commercial availability at 95% purity from multiple vendors including Enamine (Product EN300-71196) and AKSci [REFS-2, REFS-3]. In contrast, the 2-substituted regioisomer 2-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine (CAS 2091355-57-4) is less commonly available, often at lower purity specifications or requiring custom synthesis, reflecting the greater synthetic challenge associated with N-arylation at the sterically more hindered 2-position of piperidine. The dihydrochloride salt form further enhances the compound's utility by providing a crystalline, non-hygroscopic solid with improved handling characteristics for automated liquid handling and solid dispensing systems used in high-throughput screening laboratories.

Purity & Availability

Specification review

95% purity from multiple vendors; 2-substituted less commonly available

Reliable supply supports parallel synthesis and HTS workflows

Commercial catalog data; custom synthesis may be needed for 2-isomer

Evidence Dimension	Purity and commercial availability
Target Compound Data	Purity: 95% (free base, Enamine EN300-71196); available as dihydrochloride salt from multiple vendors (CymitQuimica, AKSci)
Comparator Or Baseline	2-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine: less common commercial availability, typically requires custom synthesis; 4-isomer: available at 95–98% purity
Quantified Difference	No direct quantitative purity comparison available; differentiation is qualitative based on vendor catalog breadth
Conditions	Commercial vendor catalogs as of 2025–2026

Why This Matters

For procurement teams sourcing building blocks for parallel synthesis or high-throughput screening, reliable commercial availability at defined purity from multiple independent suppliers reduces supply chain risk and ensures batch-to-batch reproducibility, a practical advantage over less accessible regioisomers.

• [1] Shevchuk NV, Liubchak K, Nazarenko KG, Yurchenko AA, Volochnyuk DM, Grygorenko OO, Tolmachev AA. A Convenient Synthesis of (1H-Azol-1-yl)piperidines. Synthesis (Stuttgart). 2012;Heft 13:2041–2048. View Source
• [2] Chembase.cn. 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine. Product No. EN300-71196, Enamine LLC. Purity: 95%, MDL: MFCD14632036. View Source

Class-Level HIV Polypharmacology Precedent

The pyrazolylpiperidine scaffold class—to which 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine belongs—has demonstrated a striking capacity for polypharmacology. In a landmark study by Cox et al. (2015), the pyrazolo-piperidine lead compound 3 exhibited three concurrent mechanisms of anti-HIV-1 action: (1) non-nucleoside reverse transcriptase inhibition (NNRTI, IC₅₀ = 9.0 μM isolated HIV-RT), (2) CCR5-mediated M-tropic viral entry inhibition (MAGI IC₅₀ = 3.8 μM), and (3) CXCR4-based T-tropic viral entry inhibition (MAGI IC₅₀ = 0.8 μM), with a therapeutic window exceeding 75-fold (MAGI toxicity TC₅₀ > 300 μM) [1]. While this specific compound 3 is more elaborated than the target scaffold, the pyrazole-piperidine core common to both was identified as the essential pharmacophoric element responsible for binding to the HIV-RT allosteric pocket (π-stacking with Tyr181, water-mediated H-bond with Lys103) [1]. The 20-fold loss of activity against the K103N/Y181C NNRTI-resistant mutant confirms engagement of the validated drug target [1]. This class-level evidence establishes that pyrazolylpiperidine scaffolds can productively engage biologically validated targets, supporting selection of the core building block for medicinal chemistry optimization programs targeting antiviral or GPCR-modulating indications.

HIV Polypharmacology

Class-level

Lead compound: CXCR4 IC₅₀ 0.8 µM, CCR5 IC₅₀ 3.8 µM, HIV-RT IC₅₀ 9.0 µM, TC₅₀ >300 µM

Class-level multi-target engagement supports antiviral scaffold selection

Elaborated analog; scaffold core common but requires SAR optimization

Evidence Dimension	Anti-HIV-1 polypharmacology (class-level, elaborated analog)
Target Compound Data	Not directly tested; evidence pertains to pyrazole-piperidine core scaffold class
Comparator Or Baseline	Lead compound 3: MAGI CXCR4 IC₅₀ = 0.8 μM, MAGI CCR5 IC₅₀ = 3.8 μM, PBMC IC₅₀ = 2.3 μM (both tropisms), isolated HIV-RT IC₅₀ = 9.0 μM, VSV-G EC₅₀ = 1.3 μM, MAGI TC₅₀ > 300 μM
Quantified Difference	Not applicable—class-level inference; quantitative data are for elaborated lead compound, not the target building block
Conditions	MAGI assay (CD4/CCR5/CXCR4 expressing cells), PBMC multicycle assay, isolated HIV-RT enzymatic assay, VSV-G pseudovirus assay; all NNRTI comparison against efavirenz (70-fold loss vs K103N/Y181C mutant)

Why This Matters

For researchers initiating drug discovery programs in antiviral or chemokine receptor space, selecting a building block from a scaffold class with documented, multi-mechanism target engagement increases the probability of identifying potent hits and provides a rational starting point for SAR expansion.

• [1] Cox BD, Prosser AR, Sun Y, Li Z, Lee S, Huang MB, et al. Pyrazolo-Piperidines Exhibit Dual Inhibition of CCR5/CXCR4 HIV Entry and Reverse Transcriptase. ACS Med Chem Lett. 2015;6(7):753–757. DOI: 10.1021/acsmedchemlett.5b00036. Table 2: MAGI HIV-1 IIIB (CXCR4) IC₅₀ = 0.8 μM, MAGI HIV-1 Ba-L (CCR5) IC₅₀ = 3.8 μM, MAGI TC₅₀ > 300 μM, PBMC IC₅₀ = 2.3 μM, VSV-G EC₅₀ = 1.3 μM, isolated HIV-RT IC₅₀ = 9.0 μM. View Source

N-Type Calcium Channel Blockade for Pain Research

A distinct series of pyrazolylpiperidine compounds has been characterized as potent N-type calcium channel (Cav2.2) blockers with in vivo efficacy in rat models of inflammatory and neuropathic pain [1]. These compounds potently inhibited heterologously expressed Cav2.2 channel currents with estimated IC₅₀ values in the range of ~100–500 nM [REFS-1, REFS-2]. While this series differs structurally from 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine, the shared pyrazolylpiperidine scaffold—and specifically the spatial relationship between the pyrazole and piperidine nitrogen atoms—was identified through systematic SAR optimization of a high-throughput screening hit [1]. The demonstrated oral bioavailability and in vivo efficacy of compounds from this class validate the scaffold's suitability for ion channel targeting and provide a precedent for selecting 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine dihydrochloride as a core building block in novel Cav2.2 blocker design, where the 3-substitution pattern may offer a distinct conformational bias compared to the 4-substituted analogs used in the published series.

Cav2.2 Channel Blockade

Class-level

Cav2.2 IC₅₀ ~100–500 nM in heterologous expression; in vivo rat pain model efficacy

Class-level ion channel inhibition supports pain research library design

Structurally distinct series; core scaffold similarity, target compound not tested

Evidence Dimension	Cav2.2 (N-type calcium channel) inhibition potency (class-level)
Target Compound Data	Not directly tested; evidence derived from pyrazole-based N-type calcium channel blocker series
Comparator Or Baseline	Pyrazolylpiperidine series: Cav2.2 IC₅₀ ~100–500 nM (heterologously expressed channels); in vivo efficacy demonstrated in rat inflammatory and neuropathic pain models
Quantified Difference	Not applicable—class-level inference; direct comparator data for the target compound are not available
Conditions	Heterologously expressed Cav2.2 channel current electrophysiology; rat formalin paw (inflammatory pain) and spinal nerve ligation (neuropathic pain) models

Why This Matters

Procurement of this building block for pain research programs is supported by class-level validation of the pyrazolylpiperidine scaffold in a clinically relevant ion channel target, providing a rational basis for hit-finding investments.

• [1] Gohil K, et al. A novel series of pyrazolylpiperidine N-type calcium channel blockers. Bioorg Med Chem Lett. 2012;22(12):3894–3897. DOI: 10.1016/j.bmcl.2012.04.120. View Source
• [2] Biochimica et Biophysica Acta - Biomembranes. 2013. Cav2.2 IC₅₀ ~100–500 nM citation. Reference 136 in Gohil et al. series. View Source

Application Scenarios for 3-(3,5-Dimethyl-1H-pyrazol-1-yl)piperidine Dihydrochloride

Hit-Finding Libraries Targeting GPCRs and Ion Channels

The pyrazolylpiperidine scaffold has documented engagement with Class A GPCRs (CCR5, CXCR4) and voltage-gated ion channels (Cav2.2) [REFS-1, REFS-2]. Incorporating 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine dihydrochloride into diversity-oriented synthesis or fragment-based libraries intended for GPCR or ion channel screening provides a structurally validated starting point. The compound's logP of 0.926 [3] places it within the favorable range for both biochemical and cell-based assays, and the dihydrochloride salt ensures solubility in aqueous assay buffers without the need for DMSO stock solutions.

Regioisomeric SAR for Target ID and Lead Optimization

When a screening hit contains a pyrazolylpiperidine core, systematic exploration of regioisomeric attachment (2-, 3-, vs. 4-position on the piperidine ring) is a critical SAR exercise. The commercial availability of 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine at 95% purity [3] enables rapid procurement for this purpose. Its distinct logP (0.926) relative to the 4-isomer (logP 0.376–1.424) means that switching regioisomers alters both target binding geometry and compound physicochemical properties, providing an efficient way to probe both pharmacodynamic and pharmacokinetic SAR vectors simultaneously.

HIV-1 Antiviral Drug Discovery

The class-level precedent for dual CCR5/CXCR4 entry inhibition combined with NNRTI activity [1] supports the use of this scaffold in antiviral drug discovery programs. 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine dihydrochloride can serve as the core fragment for fragment-based drug design or as a synthetic intermediate for more elaborated analogs, with the 3-piperidine substitution potentially enabling vector exploration distinct from the 4-substituted variants more commonly reported in the CCR5 antagonist literature [2].

Application

Selection Property

Validation Focus

GPCR/ion channel library synthesis

3-substituted pyrazolylpiperidine core with privileged pharmacophore

Binding geometry and assay compatibility screening

Regioisomeric SAR exploration

Distinct lipophilicity and 3D vector vs. 2-/4-isomers

Pharmacodynamic and pharmacokinetic profile comparison

HIV-1 antiviral hit discovery

Class-level dual CCR5/CXCR4 entry and NNRTI inhibition precedent

HIV-RT enzymatic and cell-based antiviral activity validation

• [1] Cox BD, Prosser AR, Sun Y, Li Z, Lee S, Huang MB, et al. Pyrazolo-Piperidines Exhibit Dual Inhibition of CCR5/CXCR4 HIV Entry and Reverse Transcriptase. ACS Med Chem Lett. 2015;6(7):753–757. DOI: 10.1021/acsmedchemlett.5b00036. View Source
• [2] Gohil K, et al. A novel series of pyrazolylpiperidine N-type calcium channel blockers. Bioorg Med Chem Lett. 2012;22(12):3894–3897. View Source
• [3] Chembase.cn. 3-(3,5-dimethyl-1H-pyrazol-1-yl)piperidine. logP: 0.926; Purity: 95%. Chembase ID: 271419. View Source